Cas no 745052-92-0 (Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide)

• Product Name: Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide
• CAS No: 745052-92-0
• MF: C₂₄H₂₆IOP
• MW: 488.340879917145
• MDL: MFCD14706698
• CID: 2189994
• PubChem ID: 21094223
• Update Time: 2025-07-23

Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide Chemical and Physical Properties

Names and Identifiers

• Triphenyl((tetrahydro-2h-pyran-4-yl)methyl)phosphonium iodide
• Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide
• oxan-4-ylmethyl(triphenyl)phosphanium,iodide
• Phosphonium, triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]-, iodide (1:1)
• Phosphonium, triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]-, iodide
• Triphenyl(tetrahydropyran-4-ylmethyl)phosphonium iodide
• iodotriphenyl((tetrahydro-2H-pyran-4-yl)methyl)phosphorane
• XJEMHAHSQBWRGG-UHFFFAOYSA-M
• (Oxan-4-ylmethyl)triphenylphosphanium iodide
• triphenyl(tetrahydropyran-4-ylmethyl)-ph
• DB-012590
• triphenyl(tetrahydropyran-4-ylmethyl)-phosphonium iodide
• Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphoniumiodide
• triphenyl(tetrahydro-2H-pyran-4-yl-methyl)phosphonium iodide
• oxan-4-ylmethyl(triphenyl)phosphanium;iodide
• VEB05292
• triphenyl(tetrahydro-2H-pyran-4-ylmethyl)phosphonium iodide
• AKOS028110003
• SCHEMBL2414352
• J-650327
• 745052-92-0
• CS-0028235

• MDL： MFCD14706698
• Inchi： 1S/C24H26OP.HI/c1-4-10-22(11-5-1)26(23-12-6-2-7-13-23,24-14-8-3-9-15-24)20-21-16-18-25-19-17-21;/h1-15,21H,16-20H2;1H/q+1;/p-1
• InChI Key： XJEMHAHSQBWRGG-UHFFFAOYSA-M
• SMILES： [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1CCOCC1

Computed Properties

• Exact Mass: 488.07660g/mol
• Monoisotopic Mass: 488.07660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Additional information on Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide

Recent Advances in the Study of Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide (CAS: 745052-92-0)

Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide (CAS: 745052-92-0) is a phosphonium salt that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in organic synthesis and drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and potential industrial applications.

One of the most notable advancements in the study of Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide is its use in palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Organic Chemistry demonstrated that this compound serves as an efficient precursor for the generation of stabilized ylides, which are crucial for the construction of carbon-carbon bonds in complex organic frameworks. The study reported high yields and excellent stereoselectivity, making it a valuable tool for the synthesis of biologically active molecules, such as kinase inhibitors and antimicrobial agents.

In addition to its synthetic applications, recent research has investigated the biological activity of derivatives derived from Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide. A 2022 paper in Bioorganic & Medicinal Chemistry Letters revealed that certain phosphonium-based compounds exhibit potent antiproliferative effects against cancer cell lines, including breast and lung cancer. The study attributed this activity to the compound's ability to disrupt mitochondrial function and induce apoptosis, suggesting its potential as a scaffold for anticancer drug development.

Furthermore, industrial applications of Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide have been explored in the context of green chemistry. A 2023 report in ACS Sustainable Chemistry & Engineering highlighted its use as a phase-transfer catalyst in environmentally benign synthetic protocols. The compound's stability under aqueous conditions and recyclability make it an attractive candidate for large-scale pharmaceutical manufacturing, aligning with the growing demand for sustainable chemical processes.

Despite these promising developments, challenges remain in the optimization of Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide-based reactions. For instance, a 2023 study in Chemical Communications identified limitations in substrate scope and reaction conditions, calling for further mechanistic investigations. Future research directions may focus on improving the compound's reactivity through structural modifications or the development of novel catalytic systems.

In conclusion, Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide (CAS: 745052-92-0) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its dual role as a synthetic intermediate and a biologically active scaffold underscores its versatility, while its potential in green chemistry applications highlights its industrial relevance. Ongoing research efforts are expected to further elucidate its mechanisms and expand its utility in drug discovery and sustainable synthesis.